2-amino-5-oxo-7-phenyl-4-(3-pyridinyl)-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C23H19N7O
• Molecular Weight: 409.4 g/mol
• IUPAC Name: 2-amino-5-oxo-7-phenyl-4-pyridin-3-yl-1-(1H-1,2,4-triazol-5-yl)-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C23H19N7O/c24-11-17-20(15-7-4-8-26-12-15)21-18(30(22(17)25)23-27-13-28-29-23)9-16(10-19(21)31)14-5-2-1-3-6-14/h1-8,12-13,16,20H,9-10,25H2,(H,27,28,29)
• InChI Key: OSZYJBGNUXNQJY-UHFFFAOYSA-N
• SMILES: C1C(CC(=O)C2=C1N(C(=C(C2C3=CN=CC=C3)C#N)N)C4=NC=NN4)C5=CC=CC=C5

Description

2-amino-5-oxo-7-phenyl-4-(3-pyridinyl)-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as AOPI and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of AOPI is not fully understood. However, studies have suggested that it may exert its effects by modulating various signaling pathways in cells. It has been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. AOPI has also been shown to inhibit the Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
AOPI has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including tyrosinase, cholinesterase, and α-glucosidase. Additionally, AOPI has been found to exhibit antioxidant activity, scavenging free radicals and protecting cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using AOPI in lab experiments is its potential as a multi-functional compound. AOPI has been found to exhibit anti-cancer, anti-inflammatory, and anti-microbial properties, making it a potential candidate for various applications. However, one of the limitations of using AOPI in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are various future directions for the study of AOPI. One potential direction is the development of AOPI-based therapies for cancer and inflammatory diseases. Additionally, further studies are needed to elucidate the mechanism of action of AOPI and its potential as a multi-functional compound. Further studies are also needed to investigate the potential side effects and toxicity of AOPI in vivo.

Synthesis Methods

The synthesis of AOPI involves the reaction of 4-(3-pyridinyl)-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile with phenylhydrazine and ammonium acetate in the presence of acetic acid. The reaction is carried out at a temperature of 120°C for 12 hours, resulting in the formation of AOPI.

Scientific Research Applications

AOPI has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-microbial properties. Studies have shown that AOPI can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. It has also been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, AOPI has shown promising results as an anti-microbial agent, inhibiting the growth of various bacterial and fungal strains.